N-(3-methoxyphenyl)-6-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-1,3,5-triazine-2,4-diamine

• Molecular Formula: C22H27N7O2
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 2-N-(3-methoxyphenyl)-6-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C22H27N7O2/c1-30-17-7-5-6-16(14-17)24-22-26-20(25-21(23)27-22)15-28-10-12-29(13-11-28)18-8-3-4-9-19(18)31-2/h3-9,14H,10-13,15H2,1-2H3,(H3,23,24,25,26,27)
• InChI Key: JSJXDSHCEVTBHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC2=NC(=NC(=N2)N)CN3CCN(CC3)C4=CC=CC=C4OC

Description

N2-(3-METHOXYPHENYL)-6-{[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]METHYL}-1,3,5-TRIAZINE-2,4-DIAMINE is a complex organic compound that belongs to the class of triazine derivatives This compound is characterized by the presence of methoxyphenyl and piperazine groups attached to a triazine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N2-(3-METHOXYPHENYL)-6-{[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]METHYL}-1,3,5-TRIAZINE-2,4-DIAMINE typically involves multi-step organic reactions. The process begins with the preparation of intermediate compounds, which are then subjected to various reaction conditions to form the final product. Common synthetic routes include:

Nucleophilic Substitution Reactions: These reactions involve the substitution of a leaving group by a nucleophile, leading to the formation of the desired compound.

Cyclization Reactions: These reactions involve the formation of a ring structure, which is a key step in the synthesis of triazine derivatives.

Condensation Reactions: These reactions involve the combination of two or more molecules to form a larger molecule with the elimination of a small molecule, such as water.

Industrial Production Methods

Industrial production of this compound may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process typically includes:

Batch Reactors: These reactors are used for small to medium-scale production and allow for precise control of reaction conditions.

Continuous Flow Reactors: These reactors are used for large-scale production and offer advantages such as improved reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N2-(3-METHOXYPHENYL)-6-{[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]METHYL}-1,3,5-TRIAZINE-2,4-DIAMINE undergoes various types of chemical reactions, including:

Oxidation Reactions: These reactions involve the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction Reactions: These reactions involve the addition of hydrogen or the removal of oxygen, leading to the formation of reduced products.

Substitution Reactions: These reactions involve the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing Agents: Such as potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reducing Agents: Such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Catalysts: Such as palladium on carbon (Pd/C) and platinum (Pt).

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may lead to the formation of quinones, while reduction reactions may lead to the formation of amines.

Scientific Research Applications

N2-(3-METHOXYPHENYL)-6-{[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]METHYL}-1,3,5-TRIAZINE-2,4-DIAMINE has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It is used in the study of biological processes and as a potential therapeutic agent.

Medicine: It is investigated for its potential use in the treatment of various diseases, including cancer and neurological disorders.

Industry: It is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N2-(3-METHOXYPHENYL)-6-{[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]METHYL}-1,3,5-TRIAZINE-2,4-DIAMINE involves its interaction with specific molecular targets and pathways. These may include:

Enzyme Inhibition: The compound may inhibit the activity of specific enzymes, leading to changes in cellular processes.

Receptor Binding: The compound may bind to specific receptors on the cell surface, leading to changes in cell signaling pathways.

DNA Intercalation: The compound may intercalate into DNA, leading to changes in gene expression and cellular function.

Comparison with Similar Compounds

N2-(3-METHOXYPHENYL)-6-{[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]METHYL}-1,3,5-TRIAZINE-2,4-DIAMINE can be compared with other similar compounds, such as:

• N-(3-METHOXYPHENYL)-4-[(5E)-4-OXO-5-(2-THIENYLMETHYLENE)-2-THIOXO-1,3-THIAZOLIDIN-3-YL]BUTANAMIDE .
• (4-METHOXYPHENYL)[2-(1-PIPERIDINYL)PHENYL]METHANONE .
• 1-(4-AMINO-3-METHOXYPHENYL)-4-METHYLPIPERAZINE .

These compounds share structural similarities but differ in their specific functional groups and chemical properties, which may lead to differences in their reactivity and applications.